Cas no 114214-72-1 (tert-butyl 3-(oxiran-2-yl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(oxiran-2-yl)pyrrolidine-1-carboxylate
• CAS No: 114214-72-1
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD24533665
• CID: 5166699
• PubChem ID: 20067152
• Update Time: 2025-05-19

tert-butyl 3-(oxiran-2-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-(2-oxiranyl)-, 1,1-dimethylethyl ester
• tert-butyl 3-(oxiran-2-yl)pyrrolidine-1-carboxylate

• MDL： MFCD24533665
• Inchi： 1S/C11H19NO3/c1-11(2,3)15-10(13)12-5-4-8(6-12)9-7-14-9/h8-9H,4-7H2,1-3H3
• InChI Key： KIGMWLYFCCZZGH-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C2CO2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl 3-(oxiran-2-yl)pyrrolidine-1-carboxylate

Professional Introduction to Tert-butyl 3-(Oxiran-2-yl)pyrrolidine-1-carboxylate (CAS No. 114214-72-1)

Tert-butyl 3-(oxiran-2-yl)pyrrolidine-1-carboxylate, identified by its CAS number 114214-72-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a pyrrolidine ring and an oxirane (epoxide) functional group, which makes it a versatile intermediate in the synthesis of various bioactive molecules.

The tert-butyl substituent in the molecule enhances its stability and reactivity, making it a valuable building block for further chemical modifications. The oxirane ring, on the other hand, is known for its ability to undergo ring-opening reactions, which can be exploited to introduce various functional groups into the molecule. This property has made Tert-butyl 3-(oxiran-2-yl)pyrrolidine-1-carboxylate a popular choice for researchers working on the development of new drugs and agrochemicals.

In recent years, there has been a growing interest in the use of heterocyclic compounds like pyrrolidine derivatives in drug discovery. Pyrrolidine scaffolds are commonly found in many pharmacologically active compounds, including antiviral, anti-inflammatory, and anticancer agents. The presence of the oxirane group in Tert-butyl 3-(oxiran-2-yl)pyrrolidine-1-carboxylate provides an additional layer of functionality that can be utilized to design novel molecular architectures with enhanced biological activity.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the biological activity of natural peptides but with improved stability and pharmacokinetic properties. The pyrrolidine ring in Tert-butyl 3-(oxiran-2-yl)pyrrolidine-1-carboxylate can be used to replace certain amino acid residues in peptide sequences, thereby creating analogs that retain the desired biological activity while avoiding issues such as proteolytic degradation.

Recent studies have demonstrated the utility of Tert-butyl 3-(oxiran-2-yl)pyrrolidine-1-carboxylate in the development of targeted therapeutics. For instance, researchers have explored its use in creating small-molecule inhibitors that interact with specific protein targets involved in disease pathways. The oxirane group can be selectively opened to introduce functional groups that enhance binding affinity and selectivity, making this compound a valuable tool for structure-based drug design.

The synthesis of Tert-butyl 3-(oxiran-2-yl)pyrrolidine-1-carboxylate involves multi-step organic transformations that highlight its synthetic versatility. The introduction of the tert-butyl group provides stability during synthetic manipulations, while the oxirane ring allows for controlled functionalization. This balance between reactivity and stability makes it an ideal candidate for complex synthetic strategies.

In addition to its pharmaceutical applications, Tert-butyl 3-(oxiran-2-yl)pyrrolidine-1-carboxylate has shown promise in materials science. Its unique structural features make it a suitable candidate for designing polymers and copolymers with tailored properties. These materials could find applications in areas such as biodegradable plastics, coatings, and advanced materials for electronics.

The growing body of research on Tert-butyl 3-(oxiran-2-yl)pyrrolidine-1-carboxylate underscores its importance as a versatile intermediate in organic synthesis. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly significant role in the development of new drugs and advanced materials. Its unique combination of structural features and reactivity makes it a cornerstone in modern synthetic chemistry.